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epi-Progoitrin: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
epi-Progoitrin, a glucosinolate found in cruciferous vegetables, has garnered significant

scientific interest due to its potential biological activities and those of its hydrolysis products.

This technical guide provides an in-depth overview of epi-Progoitrin, focusing on its chemical

properties, relevant experimental protocols, and associated signaling pathways.

Chemical Identity and Properties
epi-Progoitrin is the (2S) stereoisomer of 2-hydroxy-3-butenyl glucosinolate. It is structurally

distinct from its (2R) counterpart, progoitrin. The primary CAS Registry Number for epi-
Progoitrin is 19237-18-4. It is important to distinguish this from the CAS number for progoitrin,

which is 585-95-5.

Physicochemical Properties
While specific experimental data for the melting point, boiling point, and precise solubility of

epi-Progoitrin are not readily available in the reviewed literature, the general properties of

glucosinolates can provide an estimation. Glucosinolates are generally water-soluble,
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crystalline solids that are stable at neutral pH but can degrade under strongly acidic or basic

conditions and at elevated temperatures.

Property Value Source

CAS Number 19237-18-4 N/A

Molecular Formula C₁₁H₁₉NO₁₀S₂ [1]

Molecular Weight 389.40 g/mol [1]

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility

Expected to be soluble in

water and polar organic

solvents.

[2]

Stability

Generally stable at neutral pH;

degradation may occur at

extreme pH and high

temperatures.

N/A

Experimental Protocols
Extraction and Purification of epi-Progoitrin from
Crambe abyssinica
A common source for the extraction of epi-Progoitrin is the seeds of Crambe abyssinica. The

following is a generalized protocol based on established methodologies.

Experimental Workflow: Extraction and Purification

Extraction Purification

Crambe abyssinica seeds Defatting with n-hexane Extraction with 70% Methanol Concentration under vacuum Anion-Exchange Chromatography
(DEAE-Sephadex A-25) Desulfation with Arylsulfatase Preparative HPLC Pure epi-Progoitrin
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A generalized workflow for the extraction and purification of epi-Progoitrin.

Analytical Methods
High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) is a

highly sensitive and selective method for the quantification of epi-Progoitrin.

Column: A reverse-phase C18 column (e.g., ACQUITY UPLC™ HSS T3, 100 × 2.1 mm, 1.8

µm) is typically used.[3][4]

Mobile Phase: A gradient of acetonitrile and water (often with 0.1% formic acid) is employed.

[3][4]

Detection: Electrospray ionization (ESI) in negative ion mode is common, with multiple

reaction monitoring (MRM) for quantification.[3][4] The transition m/z 388 → 97 is often used

for epi-Progoitrin.[4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy is a powerful tool for the structural

elucidation of epi-Progoitrin. Both ¹H and ¹³C NMR are used to confirm the identity and purity

of the isolated compound.

Signaling and Metabolic Pathways
Myrosinase-Catalyzed Hydrolysis of epi-Progoitrin
Upon tissue damage in plants containing epi-Progoitrin, the enzyme myrosinase is released

and catalyzes the hydrolysis of the glucosinolate. This reaction leads to the formation of an

unstable aglycone, which then rearranges to form various bioactive compounds, primarily

isothiocyanates (ITCs).

Myrosinase Hydrolysis Pathway
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Hydrolysis of epi-Progoitrin by the enzyme myrosinase.

Antifungal Mechanism of epi-Progoitrin-Derived
Isothiocyanates
The isothiocyanates produced from the hydrolysis of epi-Progoitrin exhibit potent antifungal

activity. The proposed mechanism involves the induction of oxidative stress and the disruption

of mitochondrial function within the fungal cell.

Antifungal Signaling Pathway of Isothiocyanates
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Proposed antifungal mechanism of isothiocyanates derived from epi-Progoitrin.

Conclusion
epi-Progoitrin is a significant natural product with potential applications in various fields,

including agriculture and medicine. Understanding its chemical properties, mastering its

extraction and analysis, and elucidating the mechanisms of action of its derivatives are crucial
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for harnessing its full potential. This guide provides a foundational resource for professionals

engaged in the research and development of epi-Progoitrin and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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